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Compound of Interest

Compound Name: 2,4-Dimethyl-2,4-pentanediol

Cat. No.: B1345683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the properties and applications of 2,4-
dimethyl-2,4-pentanediol, with a focus on its role in facilitating chemical reactions. While its

primary industrial applications are in formulations such as coatings, adhesives, and cosmetics,

it also serves as a valuable reagent in specialized organic synthesis.[1]

Physical and Chemical Properties
2,4-Dimethyl-2,4-pentanediol is a colorless, low-volatility liquid with high stability.[1] Its

bifunctional nature, possessing two tertiary hydroxyl groups, and its solubility in both water and

organic solvents make it a versatile chemical intermediate.[1]

Table 1: Physicochemical Properties of 2,4-Dimethyl-2,4-pentanediol
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Property Value Reference

Molecular Formula C₇H₁₆O₂ [2]

Molecular Weight 132.20 g/mol [2]

CAS Number 24892-49-7 [2]

Appearance Colorless to light yellow liquid [3]

Density 0.92 g/mL at 25 °C [2]

Boiling Point 98-100 °C at 14 mmHg [2]

Refractive Index n20/D 1.433 [2]

Flash Point 85 °C (185 °F) - closed cup [2]

Solubility
Soluble in water and organic

solvents
[1]

Applications in Chemical Synthesis
While not commonly employed as a primary reaction solvent, 2,4-dimethyl-2,4-pentanediol is
a key component in specific catalytic systems. Its most notable application is in the formation of

a chromate ester for the selective oxidation of secondary alcohols.

Application: Catalytic Oxidation of Secondary Alcohols

The Cr(VI) ester of 2,4-dimethyl-2,4-pentanediol serves as an effective catalyst for the

oxidation of secondary alcohols to ketones using peroxyacetic acid as the terminal oxidant.[2]

The chromate ester is conveniently prepared in situ from a Cr(VI) source and the diol. This

method offers a catalytic alternative to stoichiometric chromium reagents.

Experimental Protocol: Catalytic Oxidation of a
Secondary Alcohol
This protocol describes a representative procedure for the oxidation of a generic secondary

alcohol to its corresponding ketone, using a catalyst generated in situ from 2,4-dimethyl-2,4-
pentanediol and chromium trioxide.
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Materials:

2,4-Dimethyl-2,4-pentanediol

Chromium(VI) trioxide (CrO₃)

Secondary alcohol (e.g., 2-Octanol)

Peroxyacetic acid (CH₃CO₃H) solution (e.g., 32 wt. % in acetic acid)

Dichloromethane (CH₂Cl₂)

Sodium sulfite (Na₂SO₃)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Instrumentation:

Round-bottom flask with a magnetic stir bar

Dropping funnel

Ice-water bath

Rotary evaporator

Standard glassware for extraction and chromatography

Procedure:

Catalyst Preparation (in situ):
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To a flame-dried round-bottom flask under a nitrogen atmosphere, add dichloromethane

(CH₂Cl₂).

Add 2,4-dimethyl-2,4-pentanediol (1.2 equivalents relative to the catalyst).

Carefully add chromium(VI) trioxide (CrO₃) (1 equivalent, e.g., 0.05 equivalents relative to

the substrate) in small portions. Caution: CrO₃ is a strong oxidant and highly toxic. Handle

with appropriate personal protective equipment (PPE) in a fume hood.

Stir the mixture at room temperature for 30 minutes to form the chromate ester catalyst.

Oxidation Reaction:

Dissolve the secondary alcohol (1 equivalent) in dichloromethane.

Add the alcohol solution to the catalyst mixture.

Cool the reaction flask to 0 °C using an ice-water bath.

Slowly add peroxyacetic acid (1.5 equivalents) dropwise via a dropping funnel, maintaining

the temperature below 5 °C.

After the addition is complete, allow the reaction to stir at 0 °C and monitor its progress by

thin-layer chromatography (TLC).

Workup and Purification:

Once the starting material is consumed, quench the reaction by slowly adding a saturated

aqueous solution of sodium sulfite (Na₂SO₃) to reduce excess oxidant.

Allow the mixture to warm to room temperature and stir until the orange/brown color of

Cr(VI) is replaced by the green color of Cr(III).

Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous

sodium bicarbonate (NaHCO₃) solution, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

under reduced pressure using a rotary evaporator.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1345683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the crude product by silica gel column chromatography to yield the pure ketone.

Table 2: Representative Reaction Parameters for Catalytic Oxidation

Parameter Condition

Substrate Secondary Alcohol (e.g., 2-Octanol)

Catalyst Loading 5 mol % CrO₃

Diol 6 mol % 2,4-Dimethyl-2,4-pentanediol

Oxidant 1.5 eq. Peroxyacetic Acid

Solvent Dichloromethane (CH₂Cl₂)

Temperature 0 °C

Reaction Time 1-4 hours (TLC monitored)

Typical Yield >90%

Visualized Workflow and Logic
The following diagrams illustrate the logical flow of the experimental protocol.
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Caption: Experimental workflow for the catalytic oxidation of a secondary alcohol.
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Caption: In situ formation of the active chromium(VI) diol ester catalyst.

Safety and Handling
2,4-Dimethyl-2,4-pentanediol is a combustible liquid and should be handled with care.[2]

Handling: Wear protective gloves, eye protection, and face protection. Keep away from heat,

sparks, open flames, and hot surfaces. Use in a well-ventilated area.

Storage: Store in a cool, well-ventilated place.[3]

First Aid:

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Flush eyes with water as a precaution.

Inhalation: Move the person into fresh air.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, consult a physician and show them the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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